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Compound of Interest

Compound Name: m-PEG2-azide

Cat. No.: B15543973

Essential Safety and Handling Guide for m-
PEG2-azide

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals working with m-PEG2-azide. The following
procedures are designed to ensure the safe handling and disposal of this compound,
minimizing risks and establishing a secure laboratory environment.

Compound Information:

Property Value

Chemical Name m-PEG2-azide
CAS Number 215181-61-6[1][2][3]
Molecular Formula C5H11N302[1][2]
Molecular Weight 145.16 g/mol [2][3]
Physical Form Colorless oil[3]
Storage Store at -20°C[1][4]

. Hazard Identification and Risk Assessment
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While a specific, detailed safety data sheet (SDS) for m-PEG2-azide may not always be readily
available, the primary hazards are associated with its organic azide functional group. Organic
azides are a class of compounds known for their potential toxicity and explosive instability
under certain conditions, such as exposure to heat, shock, or friction.[5]

Primary Risks:

o Toxicity: May be harmful if inhaled, swallowed, or absorbed through the skin.[5][6]
o Explosive Potential: Organic azides can decompose violently.[5]

e Irritation: May cause skin, eye, and respiratory tract irritation.[5][6]

Il. Personal Protective Equipment (PPE)

A stringent personal protective equipment protocol is mandatory to prevent dermal, ocular, and
respiratory exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile
gloves is recommended.[7] For
handling higher concentrations
or prolonged tasks, an outer
layer of heavy-duty, chemical-
resistant gloves (e.g.,
SilverShield®) is advised.[7][8]

[9]

Provides a robust barrier
against skin contact and
protects in case of a breach in

the outer glove.[9]

Eye Protection

Chemical splash goggles are
required at all times.[7][10] A
full-face shield should be worn
in addition to goggles when
there is a significant risk of
splashing.[7][9]

Protects against splashes and
aerosols that can cause

serious eye damage.[9]

Body Protection

A flame-resistant lab coat is
the minimum requirement.[7]
For procedures with a higher
risk of exposure, a chemical-
resistant apron should be worn

over the lab coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All work should be conducted
in a certified chemical fume
hood.[7][10] If there is a
potential for aerosol generation
outside of a fume hood, a
NIOSH-approved respirator is
required.[7][9]

Protects against the inhalation
of potentially harmful vapors or

aerosols.

Footwear

Fully enclosed, chemical-

resistant shoes are mandatory.

[7]

Protects feet from spills and

falling objects.

lll. Operational Plan: Step-by-Step Handling
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All handling of m-PEG2-azide must be performed in a designated area, such as a chemical
fume hood, to minimize exposure.

Preparation:

» Designated Area: Cordon off a specific area within the laboratory for handling m-PEG2-
azide.

e PPE Check: Ensure all required PPE is readily available and personnel are trained in its
proper use.

o Equipment Preparation: Gather all necessary equipment and reagents before introducing the
compound to the handling area.

e Work Surface: Cover the work surface with disposable plastic-backed absorbent pads.[9]
Handling:

» Avoid Metal: Use plastic or Teflon-coated spatulas and weigh boats to handle solid m-PEG2-
azide. Metal spatulas can form shock-sensitive metal azides.[7]

o Controlled Reactions: Plan experiments to keep the concentration of the azide low. Avoid
heating the compound unless a thorough safety review has been conducted.[7]

o Sealed Containers: Keep all containers of m-PEG2-azide tightly sealed when not in use.
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A high-level workflow for the safe handling of m-PEG2-azide.
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IV. Spill and Exposure Response

Spill Response:
o Small Spill (in a fume hood):
o Absorb the spill with an inert material (e.g., vermiculite, sand).
o Collect the absorbed material into a designated hazardous waste container.
o Decontaminate the area with a suitable solvent.
o Large Spill (or any spill outside a fume hood):
o Evacuate the laboratory immediately and alert others.[7]
o Prevent entry to the contaminated area.
o Contact your institution's emergency response team.[7]
Exposure Response:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove all contaminated clothing. Seek immediate medical attention.[7]

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[7]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

V. Disposal Plan

Under no circumstances should azide solutions be poured down the drain.[8] Reaction with
lead or copper pipes can form highly explosive metal azides.[8]

Waste Collection:
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» All materials contaminated with m-PEG2-azide, including gloves, absorbent pads, and
glassware, must be collected in a designated, properly labeled hazardous waste container.

[7]

Deactivation/Neutralization: For dilute solutions, a chemical deactivation procedure should be
performed by trained personnel in a controlled environment. A common method involves
reaction with sodium nitrite and an acid to decompose the azide.

Deactivation Protocol for Dilute Azide Solutions:

The operation must be carried out in a chemical fume hood.[8]

 In athree-necked flask equipped with a stirrer and a dropping funnel, place the aqueous
solution containing no more than 5% m-PEG2-azide.

e Slowly add a 20% aqueous solution of sodium nitrite (approximately 1.5 g of sodium nitrite
per gram of azide).[8]

o Gradually add a 20% aqueous solution of sulfuric acid with stirring until the reaction mixture
is acidic to pH paper. Caution: The order of addition is critical.[8]

 After the reaction is complete (cessation of gas evolution), neutralize the solution with a
dilute sodium hydroxide solution to a pH of 6-9 before collecting it in a hazardous waste
container for disposal through your institution's environmental health and safety office.[8]
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A logical flow diagram for the safe disposal of m-PEG2-azide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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